Cas no 167466-95-7 (2-Pentanone,4-methoxy-, (4R)-)
2-Pentanone,4-methoxy-, (4R)- structure
Product Name:2-Pentanone,4-methoxy-, (4R)-
CAS No:167466-95-7
MF:C6H12O2
MW:116.158282279968
CID:110943
PubChem ID:10749159
Update Time:2025-04-18
2-Pentanone,4-methoxy-, (4R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone,4-methoxy-, (4R)-
- 2-Pentanone, 4-methoxy-, (4R)- (9CI)
- SCHEMBL14454011
- (4R)-4-methoxypentan-2-one
- 167466-95-7
-
- Inchi: 1S/C6H12O2/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3/t6-/m1/s1
- InChI Key: BNEZGZQZWFYHTI-ZCFIWIBFSA-N
- SMILES: O(C)[C@H](C)CC(C)=O
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Pentanone,4-methoxy-, (4R)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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